Cas no 53921-04-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
• CAS No: 53921-04-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 2831004
• PubChem ID: 2753106
• Update Time: 2025-04-21

1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
• DTXSID50372966
• 53921-04-3
• AKOS003880902

• Inchi： 1S/C7H10N2O2/c1-5-4-6(2)9(8-5)7(10)11-3/h4H,1-3H3
• InChI Key： HUEYZDMZZGVKRW-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 154.074227566Da
• Monoisotopic Mass: 154.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų